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Compound of Interest

Compound Name: 3-Amino-4-nitropyridine 1-oxide

Cat. No.: B189874

CAS Number: 19349-78-1

This technical guide provides a comprehensive overview of 3-Amino-4-nitropyridine 1-oxide,
a heterocyclic organic compound of interest to researchers and professionals in drug
development and chemical synthesis. Due to the limited availability of detailed experimental
data for this specific compound, this guide also leverages information on closely related
analogues to provide a thorough understanding of its properties and potential applications.

Core Compound Properties

While specific experimental data for 3-Amino-4-nitropyridine 1-oxide is not extensively
reported in publicly available literature, its fundamental properties as confirmed by chemical
suppliers are summarized below.

Property Value Source

CAS Number 19349-78-1 Synchem[1]
Molecular Formula CsHsN3Os Synchem[1]
Molecular Weight 155.11 g/mol Synchem([1]
Purity Typically 295% Synchem[1]
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For context, the related compound 4-Amino-3-nitropyridine (without the N-oxide) has a reported
melting point of 203-207 °C.[2]

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of 3-Amino-4-nitropyridine 1-oxide is not
readily available in peer-reviewed literature. However, the synthesis of structurally similar
compounds, such as other nitropyridine N-oxides, provides valuable insight into potential
synthetic routes. A common method involves the nitration of the corresponding amino-pyridine
N-oxide.

Below is a representative experimental protocol for a reaction involving a closely related
compound, 3-bromo-4-nitropyridine N-oxide, which is used in the synthesis of 3-fluoro-4-
aminopyridine. This protocol illustrates the handling and reaction conditions that are likely
applicable to 3-Amino-4-nitropyridine 1-oxide.

Representative Experimental Protocol: Synthesis of 3-
fluoro-4-nitropyridine N-oxide from 3-bromo-4-
nitropyridine N-oxide[3]

This nucleophilic aromatic substitution reaction demonstrates a key transformation of a
substituted 4-nitropyridine N-oxide.

Materials:

e 3-bromo-4-nitropyridine N-oxide

Tetrabutylammonium fluoride (TBAF)

Dimethyl sulfoxide (DMSO)

10% Palladium on carbon (Pd/C)

Methanol (MeOH)

Hydrogen gas (Hz)
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Procedure:

e Fluorination:

[¢]

Dissolve 3-bromo-4-nitropyridine N-oxide in DMSO.

[¢]

Add 0.5 equivalents of TBAF to the solution at room temperature (25 °C).

[e]

Stir the reaction mixture for 5 minutes.

o

The reaction yields 3-fluoro-4-nitropyridine N-oxide.

e Reduction (Hydrogenation):
o To the resulting 3-fluoro-4-nitropyridine N-oxide, add 3 mg of 10% Pd/C.
o Suspend the mixture in methanol.

o Subject the reaction to 1 atmosphere of hydrogen gas at room temperature (25 °C) for 10
minutes.

o This step quantitatively yields 3-fluoro-4-aminopyridine.

Monitoring and Analysis: The progress of such reactions is typically monitored by thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC). The identity and
purity of the products are confirmed using techniques such as Nuclear Magnetic Resonance
(NMR) spectroscopy (*H, 13C, °F NMR) and mass spectrometry.
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Representative Synthesis Workflow

Fluorination Step

TBAF in DMSO

3-bromo-4-nitropyridine
N-oxide

3-fluoro-4-nitropyridine
N-oxide

25°C, 10 min

Reduction Step

10% Pd/C, H2
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Representative synthesis workflow for a related compound.

Potential Biological Activity and Applications in
Drug Development

While the specific biological activity of 3-Amino-4-nitropyridine 1-oxide has not been
extensively characterized, the broader class of nitropyridine N-oxides has garnered significant
interest in medicinal chemistry. These compounds are recognized for a range of biological
activities, suggesting potential therapeutic applications for the title compound.

Antimicrobial and Antiparasitic Activity: Quinoxaline 1,4-di-N-oxides, which share the N-oxide
feature, exhibit a wide spectrum of biological properties, including antimicrobial, antitumoral,
and antitrypanosomal activities.[3] For instance, 3-amino-1,4-di-N-oxide quinoxaline-2-

carbonitrile derivatives have been evaluated for their in vitro antimalarial and antileishmanial

activity.[3]
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Hypoxia-Activated Prodrugs in Cancer Therapy: A significant area of interest is the use of N-
oxides as hypoxia-activated prodrugs.[4] In the low-oxygen environment characteristic of solid
tumors, the N-oxide group can be bioreduced to release a cytotoxic agent. This targeted
activation minimizes damage to healthy, well-oxygenated tissues. For example, 3-amino-2-
quinoxalinecarbonitrile 1,4-dioxide has been shown to inhibit the expression of HIF-1a, a key
transcription factor in tumor survival and angiogenesis.[3]

Quorum Sensing Inhibition: 4-Nitropyridine-N-oxide has been identified as a quorum sensing
inhibitor in Pseudomonas aeruginosa.[4] Quorum sensing is a cell-to-cell communication
system used by bacteria to coordinate group behaviors, including biofilm formation and
virulence factor production. Inhibition of this pathway is a promising strategy for combating
bacterial infections without exerting direct bactericidal pressure, which can lead to resistance.

The presence of both an amino group and a nitro group on the pyridine N-oxide scaffold of 3-
Amino-4-nitropyridine 1-oxide suggests it could be a valuable intermediate for synthesizing
novel therapeutic agents with activities in these areas.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.rsc.org/suppdata/d0/ra/d0ra00265h/d0ra00265h1.pdf
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2016.00064/full
https://www.rsc.org/suppdata/d0/ra/d0ra00265h/d0ra00265h1.pdf
https://www.benchchem.com/product/b189874?utm_src=pdf-body
https://www.benchchem.com/product/b189874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Potential Therapeutic Pathways for Nitropyridine N-Oxides
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Potential signaling pathways targeted by nitropyridine N-oxides.

Safety and Handling

Detailed safety information for 3-Amino-4-nitropyridine 1-oxide is not available. However,
based on the data for the related compound 4-Amino-3-nitropyridine, the following precautions

should be considered:
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» Hazard Classifications: May be harmful if swallowed, and may cause skin, eye, and
respiratory irritation.[2]

o Personal Protective Equipment (PPE): It is recommended to use a dust mask (e.g., N95),
eye shields, and gloves when handling this compound.[2]

o Storage: Store in a cool, dry, and well-ventilated area.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the
supplier before handling this chemical.

Conclusion

3-Amino-4-nitropyridine 1-oxide is a chemical intermediate with potential for use in the
synthesis of novel compounds with therapeutic applications, particularly in the areas of
oncology and infectious diseases. While detailed experimental data for this specific molecule is
sparse, information from closely related analogues provides a strong foundation for its potential
synthesis, handling, and application in drug discovery and development. Further research into
the biological activity of this compound is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b189874#3-amino-4-nitropyridine-1-oxide-cas-
number-19349-78-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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